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Get Quote

The table below summarizes the fundamental data for preparing a XAV939 stock solution in DMSO.

Parameter Specification Source / Context

Molecular Weight 312.31 g/mol [1] [2] [3]

Solubility in DMSO ~6 - 30 mg/mL (∼20 - 96

mM)

Varies by supplier and batch [1] [2]

Common Stock
Concentration

10 mM Frequently used in protocols [4] [3] [5]

Recommended Solvent Fresh, anhydrous DMSO Moisture-absorbing DMSO reduces

solubility [2]

Solubility in Water/Ethanol Insoluble [2]

Key Consideration: The solubility can vary between batches and suppliers. It is crucial to consult the

Certificate of Analysis (CoA) provided with your specific batch for the most accurate solubility information

[1].
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The following table outlines how XAV939 is used in various experimental contexts, which can guide your

own assay development.

Cell Line /
Assay Type

XAV939
Concentration

Incubation
Time

Key Effect / Outcome Citation

HEK293T
(Function)

10 - 50 µM 24 hours Inhibition of Wnt3A signaling and β-
catenin mediated transcription [2].

SW480
(Function)

1 - 10 µM 16 - 24
hours

Stabilization of Axin; decreased β-
catenin abundance [2] [4].

DLD1
(Cytotoxic)

20 µM 10 days Inhibition of TCF-dependent
transcription and cell growth [2].

LNCaP/PC-3
(Co-culture)

5 µM During co-
culture

Inhibited β-catenin nuclear
translocation; enhanced cancer cell

elimination by lymphocytes [5].

HSC-3
(Viability)

Varies (IC50) 72 hours Growth inhibition (IC50 = 12.3 µM in

A549 cells, provided as a reference)
[2] [3].

HUVEC /
Corneal
Wound

10 µM (in NPs) 24 hours Suppression of pro-inflammatory
genes (IL-1β, IL-6, IL-17α) [6].

Troubleshooting Common Issues

Problem: Precipitation in Stock Solution or Working Dilution

Cause 1: The DMSO is old or has absorbed moisture.

Solution: Always use fresh, anhydrous DMSO. Aliquot the DMSO to minimize water absorption
from repeated opening [2].

Cause 2: The stock concentration is too high for the solubility of that specific batch.
Solution: Refer to the CoA for the maximum solubility. Gently warm the vial to 55°C and

sonicate to re-dissolve the compound [2] [4].
Cause 3: Rapid addition to aqueous buffer causing sudden solvent shift.
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Solution: When making working dilutions, add the DMSO stock slowly to the medium while

vortexing to ensure it mixes evenly.

Problem: Lack of Expected Biological Effect

Cause 1: The final DMSO concentration in the cell culture is too high and is itself cytotoxic (typically

>0.5%).
Solution: Ensure your stock concentration is high enough (e.g., 10-50 mM) so that the volume

added to the culture media is minimal. Always include a vehicle control (DMSO at the same
final concentration) in your experiments.

Cause 2: The inhibitor is unstable or has degraded.
Solution: Store the stock solution properly at -20°C or -80°C. Avoid repeated freeze-thaw

cycles by creating single-use aliquots [4].

Experimental Workflow

For a clear visual guide, the following diagram outlines the typical workflow for preparing and using

XAV939 in cell-based assays.
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Start XAV939 Experiment

Reconstitution

Stock Solution Storage

Working Dilution

Cell Treatment

Analysis & Validation

Use fresh, anhydrous DMSO.
Warm & sonicate if needed.

Aliquot to avoid
freeze-thaw cycles.

Add stock slowly to
media while mixing.

Include vehicle control
(DMSO). Monitor DMSO %.

e.g., Western Blot for
Axin/β-catenin, qPCR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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